Cas no 1153226-41-5 (N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine)

N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine is a tertiary amine compound featuring a 2,4,6-trimethylbenzyl group attached to the nitrogen of oxan-4-amine (tetrahydropyran-4-amine). This structure imparts steric hindrance and lipophilic character, making it useful as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-rich aromatic system and the tetrahydropyran ring enhance its stability and reactivity in nucleophilic substitution or reductive amination reactions. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of specialized ligands or bioactive molecules. The compound is typically handled under inert conditions due to potential sensitivity to oxidation.
N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine structure
1153226-41-5 structure
Product Name:N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine
CAS No:1153226-41-5
MF:C15H23NO
MW:233.349224328995
CID:5048944
Update Time:2025-08-05

N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine
    • N-(2,4,6-Trimethylbenzyl)tetrahydro-2H-pyran-4-amine
    • N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine
    • Inchi: 1S/C15H23NO/c1-11-8-12(2)15(13(3)9-11)10-16-14-4-6-17-7-5-14/h8-9,14,16H,4-7,10H2,1-3H3
    • InChI Key: ZOHUERCEUVSMSJ-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)NCC1C(C)=CC(C)=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 213
  • XLogP3: 2.8
  • Topological Polar Surface Area: 21.3

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Additional information on N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine

N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine: A Comprehensive Overview

The compound N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine (CAS No. 1153226-41-5) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of a tri-substituted benzene ring and an oxazolidinone moiety, making it a versatile compound for research and development. The oxazolidinone ring is a five-membered heterocyclic structure that contributes to the compound's stability and reactivity, while the trimethylphenyl group enhances its lipophilicity and biological activity.

Recent studies have highlighted the importance of N-substituted oxazolidinones in medicinal chemistry due to their ability to act as inhibitors of key enzymes involved in various disease pathways. For instance, researchers have explored the potential of N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine as a lead compound for developing novel anti-inflammatory agents. The molecule's structure allows for efficient binding to target proteins, making it a promising candidate for drug discovery.

The synthesis of N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent alkylation. This approach ensures high purity and structural integrity of the final product. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its reliability for further studies.

In terms of applications, N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine has shown potential in the field of catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in recent literature. This property makes it valuable in the production of enantiomerically pure compounds, which are essential in pharmaceutical manufacturing.

Furthermore, the compound has been investigated for its role in polymer chemistry. The incorporation of oxazolidinone moieties into polymer backbones has been shown to enhance material properties such as thermal stability and mechanical strength. This opens up new possibilities for its use in advanced materials science.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine. Quantum mechanical calculations have revealed its reactivity patterns and interaction with biological systems at an atomic level. These findings are crucial for optimizing its use in therapeutic applications.

In conclusion, N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine (CAS No. 1153226-41-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in medicinal chemistry, catalysis, and materials science. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in future innovations.

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